Cas no 116035-75-7 (1-methyl-N-propyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine)

• Product Name: 1-methyl-N-propyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• CAS No: 116035-75-7
• MF: C₉H₁₃N₅
• MW: 191.233020544052
• MDL: MFCD05938845
• CID: 3102961
• PubChem ID: 221087
• Update Time: 2025-06-13

1-methyl-N-propyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-propyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• CHEMBL1998886
• 1-methyl-{N}-propyl-1{H}-pyrazolo[3,4-{d}]pyrimidin-4-amine
• DTXSID60902854
• CS-0441488
• AKOS002321983
• pyrazolo[3,4-d]pyrimidine, 1-methyl-4-propylamino-
• F1852-0047
• NSC-4929
• NCI60_004117
• EN300-237913
• NSC-47366
• NoName_3427
• 116035-75-7
• NSC4929
• HMS3535H15
• NSC47366
• 1-methyl-N-propylpyrazolo[3,4-d]pyrimidin-4-amine
• HMS1645N19
• CCG-199462
• 1H-Pyrazolo[3, 1-methyl-4-propylamino-

• Inchi： 1S/C9H13N5/c1-3-4-10-8-7-5-13-14(2)9(7)12-6-11-8/h5-6H,3-4H2,1-2H3,(H,10,11,12)
• InChI Key： JPVMCSXKFPMWDB-UHFFFAOYSA-N
• SMILES： N(C1=C2C=NN(C)C2=NC=N1)CCC

Computed Properties

• Exact Mass: 191.11709544Da
• Monoisotopic Mass: 191.11709544Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 1-methyl-N-propyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

Introduction to 1-methyl-N-propyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 116035-75-7)

1-methyl-N-propyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrazolopyrimidine class, a scaffold that has been extensively studied for its pharmacological relevance. The molecular structure of 1-methyl-N-propyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine features a fused ring system consisting of a pyrazole ring linked to a pyrimidine ring, which is further substituted with a methyl group at the 1-position and an N-propyl group at the 4-position. Such structural features make it a promising candidate for further exploration in drug discovery and development.

The chemical properties of 1-methyl-N-propyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine contribute to its potential applications in medicinal chemistry. The presence of nitrogen atoms in both the pyrazole and pyrimidine rings enhances its ability to interact with biological targets such as enzymes and receptors. This interaction is crucial for modulating biological pathways and has been a key focus in the development of therapeutic agents. The compound's solubility, stability, and metabolic profile are also critical factors that influence its suitability for pharmaceutical use.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of 1-methyl-N-propyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine with various biological targets. These studies have highlighted its potential as an inhibitor of enzymes involved in cancer progression, inflammation, and other diseases. For instance, preliminary computational studies suggest that this compound may interact with kinases and other signaling proteins, thereby disrupting aberrant signaling pathways that contribute to disease pathology.

In vitro studies have begun to unravel the pharmacological profile of 1-methyl-N-propyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine. These experiments have demonstrated its ability to inhibit the activity of certain enzymes at submicromolar concentrations, indicating a high degree of potency. Additionally, the compound has shown selectivity over closely related analogs, suggesting that it may have fewer off-target effects. These findings are particularly encouraging for the development of next-generation therapeutics where selectivity is paramount.

The synthesis of 1-methyl-N-propyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine has been optimized to ensure high yield and purity. Multi-step synthetic routes involving condensation reactions, cyclization processes, and functional group transformations have been employed to construct the desired scaffold. Advances in synthetic methodologies have allowed for the efficient preparation of this compound on both laboratory and industrial scales, facilitating further research and development.

One of the most exciting aspects of 1-methyl-N-propyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is its potential in combination therapy. The ability to synergize its effects with other drugs has been demonstrated in several preclinical models. For example, when used in conjunction with standard chemotherapeutic agents, this compound has shown enhanced anti-proliferative effects without significant toxicity. Such findings underscore the importance of polypharmacology in modern drug design and highlight the therapeutic potential of 1-methyl-N-propyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine.

The future direction of research on 1-methyl-N-propyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine includes further exploration of its mechanism of action and clinical efficacy. Preclinical studies are underway to evaluate its safety profile and pharmacokinetic properties in animal models. These studies will provide critical data for designing clinical trials aimed at assessing its therapeutic potential in human patients. Additionally, efforts are being made to develop novel derivatives of this compound that may enhance its efficacy or reduce side effects.

The impact of 1-methyl-N-propyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine extends beyond basic research; it represents a significant step forward in the development of new therapeutic strategies. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs. The versatility and promise of 1-methyl-N-propyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine make it a cornerstone in the quest for innovative treatments across various therapeutic areas.